Cas no 1785222-59-4 (1-(2-chloro-6-methoxyphenyl)cyclopropan-1-amine)

• Product Name: 1-(2-chloro-6-methoxyphenyl)cyclopropan-1-amine
• CAS No: 1785222-59-4
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• CID: 6424474
• PubChem ID: 84733567
• Update Time: 2025-06-09

1-(2-chloro-6-methoxyphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-6-methoxyphenyl)cyclopropan-1-amine
• EN300-1981199
• 1785222-59-4

• Inchi： 1S/C10H12ClNO/c1-13-8-4-2-3-7(11)9(8)10(12)5-6-10/h2-4H,5-6,12H2,1H3
• InChI Key： HVVNFDIDQBNVRQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C1(CC1)N)OC

Computed Properties

• Exact Mass: 197.0607417g/mol
• Monoisotopic Mass: 197.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(2-chloro-6-methoxyphenyl)cyclopropan-1-amine

Introduction to 1-(2-chloro-6-methoxyphenyl)cyclopropan-1-amine (CAS No. 1785222-59-4)

1-(2-chloro-6-methoxyphenyl)cyclopropan-1-amine (CAS No. 1785222-59-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropane ring and substituted phenyl group, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of 1-(2-chloro-6-methoxyphenyl)cyclopropan-1-amine consists of a cyclopropane ring attached to a phenyl group, which is further substituted with a chlorine atom at the 2-position and a methoxy group at the 6-position. The presence of these functional groups imparts specific chemical and physical properties to the molecule, influencing its reactivity and biological behavior.

Recent studies have explored the potential of 1-(2-chloro-6-methoxyphenyl)cyclopropan-1-amine in various biological systems. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways, making them important targets for drug development. Research has shown that 1-(2-chloro-6-methoxyphenyl)cyclopropan-1-amine can interact with specific GPCRs, potentially modulating their activity and influencing downstream signaling cascades.

In addition to its potential as a GPCR modulator, 1-(2-chloro-6-methoxyphenyl)cyclopropan-1-amine has been investigated for its anti-inflammatory properties. Inflammation is a complex biological response involving various immune cells and signaling molecules. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), suggesting its potential use in treating inflammatory diseases.

The pharmacokinetic properties of 1-(2-chloro-6-methoxyphenyl)cyclopropan-1-amine have also been studied to assess its suitability as a therapeutic agent. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring its effectiveness and safety in clinical settings. Further research is ongoing to optimize these properties and enhance the compound's therapeutic potential.

Another area of interest is the neuroprotective effects of 1-(2-chloro-6-methoxyphenyl)cyclopropan-1-amine. Neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, are characterized by the progressive loss of neuronal function. Preclinical studies have shown that this compound can protect neurons from oxidative stress and promote neurogenesis, making it a promising candidate for the development of neuroprotective therapies.

The synthesis of 1-(2-chloro-6-methoxyphenyl)cyclopropan-1-amine involves several steps, including the formation of the cyclopropane ring and the introduction of the substituted phenyl group. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. Optimizing these synthetic methods is crucial for ensuring high yields and purity, which are essential for both research and commercial applications.

In conclusion, 1-(2-chloro-6-methoxyphenyl)cyclopropan-1-amine (CAS No. 1785222-59-4) is a versatile compound with a range of biological activities that make it an attractive target for pharmaceutical research. Its potential as a GPCR modulator, anti-inflammatory agent, and neuroprotective compound highlights its therapeutic value. Ongoing research aims to further elucidate its mechanisms of action and optimize its pharmacological properties for clinical use.